[4-Chlorophenyl][2-[3,4-dichloroanilino]-1,3-thiazol-5-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[2-(3,4-dichloroanilino)-1,3-thiazol-5-yl]methanone
• InChI: InChI=1S/C16H9Cl3N2OS/c17-10-3-1-9(2-4-10)15(22)14-8-20-16(23-14)21-11-5-6-12(18)13(19)7-11/h1-8H,(H,20,21)
• InChI Key: SRCAGKOHMZSOCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CN=C(S2)NC3=CC(=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H9Cl3N2OS
• Molecular Weight: 383.7 g/mol

Description

“[4-Chlorophenyl][2-[3,4-dichloroanilino]-1,3-thiazol-5-yl]methanone” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. The compound also includes dichloroaniline, which consists of an aniline ring substituted with two chlorine atoms.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The dichloroaniline part consists of an aniline ring substituted with two chlorine atoms.

Scientific Research Applications

Synthesis and Characterization

• Shahana & Yardily (2020) synthesized novel compounds including [4-chlorophenyl][2-[3,4-dichloroanilino]-1,3-thiazol-5-yl]methanone. They characterized them using UV, IR, NMR, and mass spectrometry. The study utilized density functional theory for structural optimization and vibrational spectra interpretation. This research contributes to understanding the structural and electronic properties of such compounds (Shahana & Yardily, 2020).

Molecular Docking and Antibacterial Activity

• The same study by Shahana & Yardily (2020) also conducted molecular docking studies using Hex 8.0 to explore the antibacterial activity of the compound. This is crucial in determining the potential of such compounds in developing new antibacterial agents (Shahana & Yardily, 2020).

Antioxidant Activity

• Reddy et al. (2015) synthesized urea, thiourea, and selenourea derivatives with thiazole moieties. They evaluated their antioxidant activity using various methods. This study reveals that certain derivatives, including thiazole compounds, exhibit potent antioxidant activities, suggesting their potential as antioxidant agents (Reddy et al., 2015).

Anticancer and Antimicrobial Agents

• Katariya et al. (2021) synthesized novel compounds with a structure related to [4-chlorophenyl][2-[3,4-dichloroanilino]-1,3-thiazol-5-yl]methanone, exploring their potential as anticancer and antimicrobial agents. This research contributes to the ongoing search for new drugs in these crucial medical fields (Katariya et al., 2021).

Luminescence Switching

• Wen et al. (2021) designed and synthesized a molecule similar in structure, demonstrating its application in luminescence switching. This study highlights the potential of such compounds in developing materials with unique optical properties (Wen et al., 2021).